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Compound of Interest

Compound Name:
2-Cyclopropyl-2-

phenylacetaldehyde

CAS No.: 16282-50-1

Cat. No.: B2543456

Get Quote

This guide provides a comprehensive technical overview of 2-Cyclopropyl-2-
phenylacetaldehyde, a molecule of interest for researchers, scientists, and professionals in

drug development. This document delves into its chemical identity, proposed synthesis,

potential applications, and the underlying scientific principles that guide its handling and use.

Introduction: The Significance of the Cyclopropyl
Moiety in Medicinal Chemistry
The cyclopropyl group is a highly sought-after structural motif in modern drug discovery. Its

unique stereoelectronic properties, including a high degree of s-character in its C-H bonds and

the bent nature of its C-C bonds, confer a range of desirable attributes to parent molecules.[1]

These can include enhanced metabolic stability, increased potency, and improved membrane

permeability.[1][2] The incorporation of a cyclopropyl ring can also lead to a more favorable

conformational rigidity, which can be crucial for selective binding to biological targets.[1] 2-
Cyclopropyl-2-phenylacetaldehyde represents a key building block for the synthesis of more

complex molecules that can leverage these advantageous properties.
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Chemical Identity and Properties
A clear understanding of the fundamental properties of a compound is the bedrock of its

successful application in research and development.

Property Value Source

CAS Number 16282-50-1 [3]

Molecular Formula C₁₁H₁₂O Calculated

Molecular Weight 160.21 g/mol [3]

IUPAC Name
2-cyclopropyl-2-

phenylacetaldehyde
N/A

Physical Form
Expected to be a liquid at room

temperature
Inferred

Solubility
Expected to be soluble in

common organic solvents
Inferred

Proposed Synthesis and Mechanistic Rationale
While specific literature on the synthesis of 2-Cyclopropyl-2-phenylacetaldehyde is not

readily available, a plausible synthetic route can be devised based on established organic

chemistry principles. The proposed method involves a two-step process starting from

commercially available reagents.

Proposed Synthetic Workflow

Benzaldehyde

Wittig Reaction

Cyclopropyl(triphenyl)phosphonium bromide

Cyclopropyl(phenyl)methylene)cyclopropane Hydroboration-Oxidation 2-Cyclopropyl-2-phenylacetaldehyde

Click to download full resolution via product page
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Caption: Proposed two-step synthesis of 2-Cyclopropyl-2-phenylacetaldehyde.

Step-by-Step Experimental Protocol (Proposed)
Step 1: Wittig Reaction to form Cyclopropyl(phenyl)methylene)cyclopropane

Rationale: The Wittig reaction is a reliable method for the formation of a carbon-carbon

double bond by reacting an aldehyde or ketone with a phosphonium ylide. This approach

allows for the direct coupling of the phenyl and cyclopropyl moieties.

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a nitrogen inlet, add cyclopropyl(triphenyl)phosphonium bromide

(1.1 equivalents) to anhydrous tetrahydrofuran (THF).

Cool the suspension to 0 °C in an ice bath.

Slowly add a strong base, such as n-butyllithium (1.1 equivalents), to generate the ylide.

The solution will typically turn a deep red or orange color.

After stirring for 30 minutes at 0 °C, add a solution of benzaldehyde (1.0 equivalent) in

anhydrous THF dropwise.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the

intermediate alkene.

Step 2: Hydroboration-Oxidation to yield 2-Cyclopropyl-2-phenylacetaldehyde
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Rationale: Hydroboration-oxidation is a classic method for the anti-Markovnikov hydration of

an alkene. In this case, it will add a hydroxyl group to the less substituted carbon of the

double bond, which can then be oxidized to the desired aldehyde.

Procedure:

Dissolve the alkene intermediate from Step 1 in anhydrous THF in a flame-dried flask

under a nitrogen atmosphere.

Cool the solution to 0 °C.

Add a solution of borane-tetrahydrofuran complex (BH₃·THF, 1.1 equivalents) dropwise.

Allow the reaction to stir at room temperature for 2-4 hours.

Slowly add water to quench the excess borane, followed by the addition of a 3M aqueous

solution of sodium hydroxide and 30% hydrogen peroxide.

Stir the mixture vigorously for 1-2 hours.

Extract the product with diethyl ether (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

The resulting alcohol can be oxidized to the aldehyde using a mild oxidizing agent such as

pyridinium chlorochromate (PCC) or by a Swern oxidation.

Spectroscopic Characterization (Predicted)
While experimental data is not publicly available, the expected NMR and IR spectral features

can be predicted based on the structure of 2-Cyclopropyl-2-phenylacetaldehyde.
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Spectroscopic Data (Predicted)

¹H NMR

- Aldehyde proton (CHO) signal around δ 9.5-

10.0 ppm (triplet).- Aromatic protons (C₆H₅)

signals in the range of δ 7.2-7.4 ppm.- Methine

proton (CH) adjacent to the phenyl and

cyclopropyl groups, likely a complex multiplet.-

Cyclopropyl protons signals in the upfield

region, typically between δ 0.2-1.5 ppm.

¹³C NMR

- Carbonyl carbon (C=O) signal around δ 200

ppm.- Aromatic carbons signals between δ 125-

140 ppm.- Methine carbon attached to the

phenyl and cyclopropyl groups.- Cyclopropyl

carbons signals in the upfield region, typically

below δ 30 ppm.

IR Spectroscopy

- A strong C=O stretching band for the aldehyde

at approximately 1720-1740 cm⁻¹.- C-H

stretching bands for the aromatic and aliphatic

protons.

Mass Spectrometry
- A molecular ion peak (M⁺) corresponding to

the molecular weight of 160.21.

Applications in Drug Development and Research
The unique combination of a phenyl group, a cyclopropyl ring, and a reactive aldehyde

functionality makes 2-Cyclopropyl-2-phenylacetaldehyde a valuable intermediate in the

synthesis of a variety of target molecules for drug discovery.

Scaffold for Novel Therapeutics: The aldehyde group serves as a versatile handle for further

chemical transformations, allowing for the construction of more complex molecular

architectures. This can include the synthesis of amines, alcohols, and other functional groups

through reductive amination, Grignard reactions, or other standard organic transformations.

Probing Structure-Activity Relationships (SAR): The cyclopropyl group's influence on the

pharmacological properties of a lead compound can be systematically investigated by
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incorporating this building block.[4] Its rigid nature can help in understanding the optimal

conformation for receptor binding.[1]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Cyclopropyl-2-phenylacetaldehyde is not

available, general precautions for handling aromatic aldehydes should be followed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[5]

Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[6][7] Avoid

inhalation of vapors and contact with skin and eyes.[5][8]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and bases.[6][8]

Conclusion
2-Cyclopropyl-2-phenylacetaldehyde is a promising, albeit not extensively characterized,

chemical entity. Its potential as a building block in medicinal chemistry is underscored by the

well-documented benefits of the cyclopropyl moiety. This guide provides a foundational

understanding of its properties, a proposed synthetic route, and its potential applications,

thereby serving as a valuable resource for researchers embarking on the synthesis and

utilization of this and related compounds. Further experimental validation of the proposed

synthesis and a thorough characterization of its properties are warranted to fully unlock its

potential in the field of drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in
Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Phenylacetaldehyde | Sigma-Aldrich [sigmaaldrich.com]

4. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent
updates - PubMed [pubmed.ncbi.nlm.nih.gov]

5. kishida.co.jp [kishida.co.jp]

6. fishersci.com [fishersci.com]

7. mpbio.com [mpbio.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyclopropyl-2-
phenylacetaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2543456/docs#an-in-depth-technical-guide-to-2-
cyclopropyl-2-phenylacetaldehyde]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Phenylacetaldehyde
https://www.benchchem.com/product/b2543456?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/27299736/
https://pubmed.ncbi.nlm.nih.gov/27299736/
https://www.researchgate.net/publication/303980967_The_Cyclopropyl_Fragment_is_a_Versatile_Player_that_Frequently_Appears_in_PreclinicalClinical_Drug_Molecules
https://www.sigmaaldrich.com/SG/en/search/phenylacetaldehyde?focus=products&page=1&perpage=30&sort=relevance&term=Phenylacetaldehyde&type=product_name
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://www.kishida.co.jp/product/catalog/msds/id/9652/code/010-60915e.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0221822&productDescription=CYCLOPROPL+PHENL+KET1+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.mpbio.com/media/document/infor/1/5/6/1/4/5/MP_MSDS_156145_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC370911000&productDescription=PHENYLACETALDEHYDE+STAB+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2543456/docs#an-in-depth-technical-guide-to-2-cyclopropyl-2-phenylacetaldehyde
https://www.benchchem.com/product/b2543456/docs#an-in-depth-technical-guide-to-2-cyclopropyl-2-phenylacetaldehyde
https://www.benchchem.com/product/b2543456/docs#an-in-depth-technical-guide-to-2-cyclopropyl-2-phenylacetaldehyde
https://www.benchchem.com/product/b2543456/docs#an-in-depth-technical-guide-to-2-cyclopropyl-2-phenylacetaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2543456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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